Cas no 139626-79-2 (4-Cyclohexene-1,2,3-triol,6-amino-, (1S,2R,3R,6R)-)
139626-79-2 structure
Product Name:4-Cyclohexene-1,2,3-triol,6-amino-, (1S,2R,3R,6R)-
CAS No:139626-79-2
MF:C6H11NO3
MW:145.156441926956
CID:102121
PubChem ID:12303825
Update Time:2024-03-01
4-Cyclohexene-1,2,3-triol,6-amino-, (1S,2R,3R,6R)- Chemical and Physical Properties
Names and Identifiers
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- 4-Cyclohexene-1,2,3-triol,6-amino-, (1S,2R,3R,6R)-
- 4-Cyclohexene-1,2,3-triol,6-amino-,[1S-(1alpha,2alpha,3alpha,6beta)]-(9CI)
- 4-Cyclohexene-1,2,3-triol, 6-amino-, (1S,2R,3R,6R)-
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- Inchi: 1S/C6H11NO3/c7-3-1-2-4(8)6(10)5(3)9/h1-6,8-10H,7H2/t3-,4-,5+,6-/m1/s1
- InChI Key: RAJLHDDMNNFKNT-ARQDHWQXSA-N
- SMILES: [C@H]1(O)[C@H](N)C=C[C@@H](O)[C@H]1O
Computed Properties
- Exact Mass: 145.07389321g/mol
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 86.7Ų
4-Cyclohexene-1,2,3-triol,6-amino-, (1S,2R,3R,6R)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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